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Compound of Interest

Compound Name:
1-(2-Fluorophenyl)-3,5-

dimethylpyrazole

CAS No.: 1153039-39-4

Cat. No.: B2979731

Get Quote

Executive Summary & Chemical Profile
This guide provides a validated protocol for the disposal of 1-(2-Fluorophenyl)-3,5-
dimethylpyrazole (CAS 55407-38-0). Unlike standard organic waste, this compound presents

a dual-hazard profile: biological activity (acute toxicity) and chemical composition (fluorination).

The presence of the fluorine atom on the phenyl ring dictates that this material—and any waste

stream containing it—must be treated as Halogenated Organic Waste. Improper disposal via

standard non-halogenated streams can lead to the release of corrosive hydrogen fluoride (HF)

gas during incineration, damaging facility scrubbers and violating EPA emission standards.
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Parameter Data

Chemical Name 1-(2-Fluorophenyl)-3,5-dimethylpyrazole

CAS Number 55407-38-0

Molecular Formula C₁₁H₁₁FN₂

Physical State Solid (Crystalline powder)

Primary Hazard (GHS) Acute Tox. 4 (Oral); Skin/Eye Irritant (Predicted)

Waste Classification Halogenated Organic Solid/Liquid

UN Number (Transport)
UN 2811 (Toxic solid, organic, n.o.s.)

Recommended for transport

Hazard Analysis & Pre-Disposal Safety
Before initiating disposal, you must understand the causality behind the safety steps.

The "Hidden" Hazard: Thermal Decomposition
While the immediate risk to the researcher is acute toxicity (Harmful if swallowed, H302), the

environmental stewardship risk occurs during destruction.

Mechanism: Upon high-temperature incineration (>1000°C), the Carbon-Fluorine bond

cleaves.

Result:

Operational Impact: You must segregate this from non-halogenated solvents. If mixed, the

entire volume requires specialized incineration with caustic scrubbing to neutralize the HF,

significantly increasing disposal costs and safety risks.

Step-by-Step Disposal Protocol
This protocol uses a Self-Validating System: every step requires a check (visual or chemical)

before proceeding to the next.
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Phase 1: Waste Characterization & Segregation
Directive: Determine the state of the waste. Is it pure solid, or dissolved in a reaction mixture?

Scenario A: Pure Solid Waste (Expired/Excess Inventory)
Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid

metal containers if the solid is damp or decomposing, as HF byproducts can corrode metal.

Labeling: Apply a hazardous waste label immediately.

Required Fields: "Hazardous Waste," "Toxic," "Halogenated."

Chemical Name: Write out the full name. Do not use abbreviations like "F-Pyrazole."

Secondary Containment: Place the primary container inside a clear plastic zip-seal bag to

prevent contamination of the outer container during transport.

Scenario B: Liquid Waste (Mother Liquors/Reaction Mixtures)
Segregation Check: Ensure the solvent stream is compatible.

Compatible: Dichloromethane, Chloroform, Chlorobenzene.

Incompatible: Strong oxidizers (Peroxides, Nitric Acid).

pH Validation: Check the pH of the solution.

If Acidic (pH < 4): Neutralize with Sodium Bicarbonate (

) or Sodium Hydroxide (

) to pH 6–8 before bottling. This prevents pressure buildup from acid-catalyzed
decomposition.

Tagging: Mark the tag explicitly as "Halogenated Solvent Waste."

Phase 2: The "Cradle-to-Grave" Workflow
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The following diagram illustrates the decision logic for segregating this specific fluorinated

compound.

Waste Generation:
1-(2-Fluorophenyl)-3,5-dimethylpyrazole
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Figure 1: Decision logic for segregating fluorinated pyrazole waste. Note the critical separation

step for non-halogenated solvents to prevent cross-contamination of waste streams.

Emergency Procedures: Spill Management
In the event of a benchtop spill, do not panic. The compound is a solid, making containment

straightforward if air currents are minimized.

Isolate: Evacuate the immediate area of unnecessary personnel.

PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab

coat. If powder is fine/dusty, use an N95 or P100 particulate respirator.

Containment (Dry):

Do NOT sweep rapidly (creates dust).

Cover the spill with wet paper towels (dampened with water or ethanol) to suppress dust.

Scoop the damp material into a wide-mouth waste jar.

Decontamination:

Wipe the surface with an ethanol-soaked pad.[1]

Follow with a soap and water wash.[1][2][3]

Place all wipes, gloves, and debris into the Solid Hazardous Waste container (treated as

contaminated solid).

Lifecycle & Compliance (The "Why")
To build trust with your Environmental Health & Safety (EHS) team, understand the lifecycle of

the waste you generate.
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Stage Action Scientific Rationale

Generation Synthesis/Usage
Fluorinated ligand created for

drug discovery.

Segregation Lab Level

Separation ensures the waste

goes to an incinerator

equipped for HF.

Transport EHS/Vendor

Transported under UN 2811

(Toxic Solid) or UN 2810 (Toxic

Liquid).

Destruction Treatment Facility

Rotary Kiln Incineration: Waste

is burned at ~1100°C.

Scrubbing: Exhaust gas

passes through caustic soda

(NaOH) showers to convert HF

gas into harmless NaF salt.

Regulatory Reference Table
Agency Regulation/Code Relevance

OSHA 29 CFR 1910.1200

Hazard Communication

(HazCom) - Labeling

requirements.[4][5]

EPA 40 CFR 261.31
Definition of Hazardous Waste

(F-listed solvents if mixed).

DOT 49 CFR 172.101
Hazardous Materials Table

(Transport classification).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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